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Compound of Interest
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An In-depth Technical Guide on the Origins of Topological Phases in Niobium Phosphide
(NbP)

Introduction

Niobium Phosphide (NbP) has emerged as a canonical example of a Weyl semimetal, a
topological phase of matter that hosts massless, chiral quasiparticles analogous to the Weyl
fermions postulated in high-energy physics.[1] Unlike topological insulators, which have an
insulating bulk and conducting surfaces, Weyl semimetals possess a bulk electronic structure
where the conduction and valence bands touch at discrete points in momentum space, known
as Weyl points or nodes.[2] These nodes are topologically protected and always appear in
pairs of opposite chirality.[2] The origins of this exotic phase in NbP are deeply rooted in its
specific crystal symmetry and the influence of spin-orbit coupling on its electronic band
structure. This guide provides a detailed exploration of the fundamental principles giving rise to
the topological properties of NbP, supported by experimental evidence and theoretical models.

The defining characteristics of the Weyl semimetal state in NbP are the linear band crossings in
the bulk and the presence of unique, non-closed surface states known as Fermi arcs that
connect the projections of bulk Weyl nodes of opposite chirality.[3] The material's non-
centrosymmetric crystal structure is a crucial prerequisite, as it breaks inversion symmetry, a
necessary condition for the formation of a Weyl semimetal.[1] When combined with spin-orbit
coupling (SOC), this symmetry breaking lifts the spin degeneracy of the electronic bands,
leading to the splitting of Dirac nodes into pairs of Weyl nodes.[4][5]
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Core Principles: Crystal Structure and Spin-Orbit
Coupling

The topological nature of NbP is not an accidental property but a direct consequence of its
intrinsic crystallographic and electronic characteristics. The interplay between the spatial
arrangement of atoms and relativistic electronic effects is fundamental to the emergence of
Weyl fermions.

Non-Centrosymmetric Crystal Structure

NbP crystallizes in a body-centered tetragonal structure belonging to the non-symmaorphic
space group l14:md (#109).[1][4] This crystal structure lacks a center of inversion, meaning the
crystal is not invariant under the operation r — -r. This broken inversion symmetry is a critical
ingredient for the realization of the Weyl semimetal phase in the TaAs family of compounds,
which includes NbP.[1][6] In the absence of either inversion or time-reversal symmetry, the
electronic bands are generally non-degenerate in spin, allowing for the existence of isolated
band-touching points (the Weyl nodes).[2]

Property Value Reference
Crystal System Tetragonal [4107]
Space Group [4:md (No. 109) [11041071
Lattice Parameters (a, b) 3.334 A [1][8]
Lattice Parameter (c) 11.378 A [1][8]

Non-centrosymmetric (Broken
Key Symmetry Feature , [11[3][4]
Inversion Symmetry)

The Role of Spin-Orbit Coupling (SOC)

Spin-orbit coupling, a relativistic effect that couples an electron's spin to its orbital motion, is the
second essential component for the formation of Weyl nodes in NbP. In a hypothetical scenario
without SOC, the electronic band structure of NbP would feature lines of degeneracy in
momentum space, known as nodal rings, within the mirror planes of the Brillouin zone.[9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/2073-4352/6/12/160
https://en.wikipedia.org/wiki/Niobium_phosphide
https://www.mdpi.com/2073-4352/6/12/160
https://pccm.princeton.edu/sites/g/files/toruqf2196/files/media/irg-1-01-yazdani-1420541.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5338026/
https://en.wikipedia.org/wiki/Niobium_phosphide
https://pubmed.ncbi.nlm.nih.gov/11666255/
https://www.mdpi.com/2073-4352/6/12/160
https://en.wikipedia.org/wiki/Niobium_phosphide
https://pubmed.ncbi.nlm.nih.gov/11666255/
https://www.mdpi.com/2073-4352/6/12/160
https://www.researchgate.net/publication/311478908_Single_Crystal_Growth_Resistivity_and_Electronic_Structure_of_the_Weyl_Semimetals_NbP_and_TaP
https://www.mdpi.com/2073-4352/6/12/160
https://www.researchgate.net/publication/311478908_Single_Crystal_Growth_Resistivity_and_Electronic_Structure_of_the_Weyl_Semimetals_NbP_and_TaP
https://www.mdpi.com/2073-4352/6/12/160
http://pfwww.kek.jp/acr/2015pdf/part_b/pf15b0384.pdf
https://en.wikipedia.org/wiki/Niobium_phosphide
https://www.researchgate.net/publication/382960155_Existence_of_topological_phase_in_RbCd4As3_A_first_principles_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The introduction of SOC lifts this degeneracy. The strong SOC gaps out the nodal rings, but
because of the broken inversion symmetry, isolated points of degeneracy remain.[5] These
remaining points are the Weyl nodes. Each nodal ring evolves into three pairs of Weyl nodes
upon the inclusion of SOC.[5] Compared to its isostructural counterpart TaAs, NbP is
considered to be in the weak SOC limit, resulting in a smaller separation between the Weyl
nodes in momentum space.[3][10]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.researchgate.net/figure/The-band-structure-of-NbP-The-left-panel-does-not-include-spin-orbit-coupling-SOC-the_fig6_311478908
https://www.researchgate.net/figure/The-band-structure-of-NbP-The-left-panel-does-not-include-spin-orbit-coupling-SOC-the_fig6_311478908
http://pfwww.kek.jp/acr/2015pdf/part_b/pf15b0384.pdf
https://www.researchgate.net/publication/282181240_Observation_of_surface_states_derived_from_topological_Fermi_arcs_in_the_Weyl_semimetal_NbP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

Fundamental Ingredients

( ) ( )

pads to
Resulting Properties & Phenomenal

( ) e
( ) ( )

apped by SOC,
enaples leaving points

)

Ik- r
bulk-boundary govern
correspondence

Surface Brillouin Zone (001)
) *\ i Schematic of Fermi arcs connecting projections of
bulk Weyl nodes (+/- chirality) on the surface BZ.

\
\
\
\
\

I

I

I

I

I

I

I \

1 \
1 \
1 \
I

®

Fermi Arc

—

[ s

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078461#understanding-the-origins-of-topological-
phases-in-nbp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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